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Introduction
Anthophyllite, a magnesium iron inosilicate hydroxide mineral of the amphibole group, is

formed under specific geological conditions of temperature and pressure during the

metamorphism of magnesium-rich rocks. Its occurrence is a key indicator for petrologists in

deciphering the metamorphic history of a region. This technical guide provides a

comprehensive overview of the formation conditions of anthophyllite, detailing the associated

metamorphic facies, protoliths, and key chemical reactions. The guide also summarizes

quantitative data from experimental studies and presents visual representations of the mineral's

stability and formation pathways.

Geological Environment and Protoliths
Anthophyllite is predominantly a product of regional metamorphism, found in rocks that have

been subjected to intense heat and pressure deep within the Earth's crust.[1] It can form

through both prograde (increasing temperature and pressure) and retrograde (decreasing

temperature and pressure) metamorphic processes, although prograde formation is more

common.[2][3][4]

The formation of anthophyllite is intrinsically linked to the chemical composition of the parent

rock, or protolith. The most common protoliths for anthophyllite are:
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Ultramafic Rocks: These igneous rocks, such as dunite and serpentinite, are rich in

magnesium and iron, providing the necessary chemical components for anthophyllite
formation.[1][2][3] In the USA, significant anthophyllite deposits in Vermont and North

Carolina are found within metamorphosed ultramafic rocks.[1]

Impure Dolomitic Shales: These sedimentary rocks, rich in magnesium carbonate, can also

serve as protoliths for anthophyllite upon metamorphism.[2][3][5]

Talc-rich rocks: Anthophyllite can form from the breakdown of talc in the presence of water

and carbon dioxide.[2][3][4]

Metamorphic Conditions of Formation
The stability of anthophyllite is constrained to a specific range of temperature and pressure

conditions, typically corresponding to the amphibolite and granulite metamorphic facies. The

presence of water and carbon dioxide is a critical factor influencing its formation.

Pressure and Temperature
Experimental studies have defined the stability field of anthophyllite. At a water pressure of

1,000 bars, pure magnesium anthophyllite is stable between approximately 667°C and 745°C.

Pressure (kbar)

Temperature (°C)
for the reaction:
Talc + Forsterite →
Anthophyllite

Temperature (°C)
for the reaction:
Anthophyllite →
Enstatite + Quartz
+ H2O

Reference

0.5 ~655 ~680 [6]

1.0 ~678 ~730 [6]

1.5 ~697 ~755 [6]

2.0 ~711 ~770 [6]

3.0 ~738 - [6]

Role of Water and Carbon Dioxide
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Water is essential for the formation of anthophyllite, as it is a hydrous silicate. However, the

partial pressure of carbon dioxide (XCO₂) in the metamorphic fluid plays a crucial role in

determining whether anthophyllite or other mineral assemblages will form.

The formation of anthophyllite from talc is favored by the presence of both water and carbon

dioxide.[2][3] Higher partial pressures of CO₂ tend to lower the temperature at which

anthophyllite begins to form.[2][3] In purely hydrous environments without CO₂, ultramafic

rocks are more likely to form serpentinite-antigorite-brucite-tremolite assemblages at lower

metamorphic grades, or metamorphic pyroxene and olivine at higher grades.[2][3]

Key Metamorphic Reactions
The formation of anthophyllite is governed by several key metamorphic reactions. These

reactions are dependent on the composition of the protolith and the prevailing pressure-

temperature-fluid conditions.

Reactions in Ultramafic Rocks
In ultramafic rocks, anthophyllite formation often involves the breakdown of talc and the

reaction of other magnesium-rich minerals. The following table summarizes some of the key

reactions:
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Reaction
Protolith MgO
Content

Temperature
(°C)

XCO₂ Reference

Olivine +

Tremolite + Talc

→ Olivine +

Tremolite +

Anthophyllite

Low (<25%) >550 <0.6 [2][7]

Talc + Tremolite

+ Magnesite →

Tremolite +

Anthophyllite +

Magnesite

High (>25%) >500 >0.6 [2][7]

Talc + Magnesite

+ Tremolite →

Anthophyllite +

Tremolite +

Magnesite

Low (<25%) >500 >0.6 [2][7]

Retrograde Formation
Anthophyllite can also form during retrograde metamorphism, where rocks that were stable at

higher temperatures and pressures begin to cool and decompress. This process often involves

the alteration of orthopyroxenes and olivine.[2][3] Retrograde anthophyllite is commonly found

in shear zones where fluids can more easily infiltrate the rock.[3][4] However, retrogressive

formation is relatively rare because of the lower energy state and general dehydration of rock

masses during this phase of metamorphism.[2][4]

Experimental Protocols for Anthophyllite Synthesis
The stability and formation of anthophyllite have been investigated through hydrothermal

experiments. A generalized protocol for the synthesis of anthophyllite, based on the seminal

work of Greenwood (1963), is outlined below.

Generalized Hydrothermal Synthesis Protocol
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Objective: To synthesize anthophyllite and determine its stability limits.

Apparatus:

Cold-seal pressure vessels (or "bombs")

Furnace with temperature controller

Pressure-generating and measuring equipment

Starting Materials:

A mixture of oxides (e.g., MgO, SiO₂) or gels with the stoichiometry of anthophyllite
[(Mg,Fe)₇Si₈O₂₂ (OH)₂].

Distilled water

Procedure:

Sample Preparation: A precise amount of the starting material and water is sealed in a noble

metal (e.g., gold or platinum) capsule.

Pressurization and Heating: The capsule is placed in a cold-seal pressure vessel. The

desired pressure is applied using a fluid medium (e.g., water or argon), and the vessel is

heated to the target temperature in a furnace.

Equilibration: The experiment is held at the target pressure and temperature for a sufficient

duration to allow the reaction to reach equilibrium. This can range from several hours to

many weeks, depending on the temperature and the reactivity of the starting materials.

Quenching: At the end of the experiment, the vessel is rapidly cooled (quenched) to room

temperature to preserve the mineral assemblage formed at high pressure and temperature.

Analysis: The contents of the capsule are extracted and analyzed using techniques such as

X-ray diffraction (XRD) and scanning electron microscopy (SEM) to identify the minerals

present.
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Greenwood's (1963) Two-Stage Method: Due to the sluggish reaction rates, Greenwood (1963)

employed a two-stage heating process to facilitate the nucleation and growth of anthophyllite.

Stage 1 (Talc Formation): The oxide mix was first reacted at conditions within the stability

field of talc (e.g., 650°C and 0.1 GPa for 24 hours).

Stage 2 (Anthophyllite Nucleation and Growth): The resulting talc-bearing product was then

heated to a higher temperature within the anthophyllite stability field (e.g., 830°C and 0.1

GPa for about 20 hours) to promote the nucleation of anthophyllite. This product, containing

anthophyllite seeds, was then used in subsequent experiments to determine the equilibrium

boundaries.

Visualizations of Formation Conditions and
Pathways
Pressure-Temperature Stability Field of Anthophyllite
The following diagram illustrates the stability field of anthophyllite in the MgO-SiO₂-H₂O

system, based on experimental data.

0 1 2 3 600 700 800 Talc +
Forsterite

Anthophyllite

 Reaction:
 Talc + Forsterite → Anthophyllite

Enstatite +
Quartz + H₂O

 Reaction:
 Anthophyllite → Enstatite + Quartz + H₂O

Click to download full resolution via product page

Caption: P-T diagram showing the stability field of anthophyllite.
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Metamorphic Reaction Pathway for Anthophyllite
Formation from Ultramafic Protolith
This diagram illustrates a simplified prograde metamorphic pathway for the formation of

anthophyllite from an ultramafic rock.

Ultramafic Protolith
(e.g., Serpentinite)

Talc-bearing assemblage
(Talc + Olivine + Tremolite)

 Increasing T & P
+ H₂O, CO₂ Anthophyllite-bearing assemblage

(Anthophyllite + Olivine + Tremolite)

 >550°C
 XCO₂ <0.6

Click to download full resolution via product page

Caption: Prograde metamorphic pathway for anthophyllite formation.

Experimental Workflow for Anthophyllite Synthesis
This diagram outlines the general workflow for the hydrothermal synthesis of anthophyllite in a

laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1174218?utm_src=pdf-body
https://www.benchchem.com/product/b1174218?utm_src=pdf-body
https://www.benchchem.com/product/b1174218?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174218?utm_src=pdf-body
https://www.benchchem.com/product/b1174218?utm_src=pdf-body
https://www.benchchem.com/product/b1174218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials
(Oxides/Gels + H₂O)

Seal in Noble
Metal Capsule
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Pressure Vessel
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Click to download full resolution via product page

Caption: Workflow for hydrothermal synthesis of anthophyllite.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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